N-(2-(4-fluorophenyl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H20F4N2O2/c21-17-6-4-14(5-7-17)18(26-8-10-28-11-9-26)13-25-19(27)15-2-1-3-16(12-15)20(22,23)24/h1-7,12,18H,8-11,13H2,(H,25,27)
• InChI Key: QYGJVEMQFKFDCH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C2=CC(=CC=C2)C(F)(F)F)C3=CC=C(C=C3)F
• Molecular Formula: C20H20F4N2O2
• Molecular Weight: 396.4 g/mol
• CAS No.: 942010-86-8

Description

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H20F4N2O2 and its molecular weight is 396.386. The purity is usually 95%.
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Scientific Research Applications

Synthetic Organic Chemistry

Synthetic organic chemistry often involves the study and application of fluorinated compounds due to their unique chemical properties and usefulness in various industrial and pharmaceutical contexts. Research in this field may focus on developing novel synthetic routes or improving existing methods for the production of fluorinated molecules, including those related to N-(2-(4-fluorophenyl)-2-morpholinoethyl)-3-(trifluoromethyl)benzamide. Studies such as "A Practical Synthesis of 2-Fluoro-4-bromobiphenyl" by Qiu et al. (2009) delve into synthesizing key intermediates for manufacturing anti-inflammatory and analgesic materials, demonstrating the complexity and importance of fluorinated compounds in medicinal chemistry (Qiu et al., 2009).

Pharmacological Properties

The exploration of the pharmacological properties of benzamide derivatives is significant in the development of new medications. For example, "Cisapride. A preliminary review of its pharmacodynamic and pharmacokinetic properties, and therapeutic use as a prokinetic agent in gastrointestinal motility disorders" by McCallum et al. (1988) reviews the clinical applications of a benzamide derivative, highlighting the process from chemical synthesis to therapeutic application. Such studies underscore the potential medicinal benefits of structurally related compounds (McCallum et al., 1988).

Environmental Applications

Research into the environmental applications of fluorinated compounds includes their role in water treatment processes, as discussed in "The application of non-oxidizing biocides to prevent biofouling in reverse osmosis polyamide membrane systems: a review" by Da-Silva-Correa et al. (2022). This review emphasizes the challenges and solutions in preventing biofouling in water treatment systems, relevant to the broader context of chemical applications in environmental engineering (Da-Silva-Correa et al., 2022).